Cas no 88348-85-0 (2-Propen-1-aminium, N,N-dimethyl-3-phenyl-N-2-propenyl-, bromide)
88348-85-0 structure
Product Name:2-Propen-1-aminium, N,N-dimethyl-3-phenyl-N-2-propenyl-, bromide
CAS No:88348-85-0
MF:C14H20BrN
MW:282.219303131104
CID:636048
PubChem ID:71408868
Update Time:2025-04-19
2-Propen-1-aminium, N,N-dimethyl-3-phenyl-N-2-propenyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-aminium, N,N-dimethyl-3-phenyl-N-2-propenyl-, bromide
- dimethyl-(3-phenylprop-2-enyl)-prop-2-enylazanium,bromide
- 88348-85-0
- N,N-Dimethyl-3-phenyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium bromide
- DTXSID80828648
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- Inchi: 1S/C14H20N.BrH/c1-4-12-15(2,3)13-8-11-14-9-6-5-7-10-14;/h4-11H,1,12-13H2,2-3H3;1H/q+1;/p-1
- InChI Key: VWRPVJCQYRJFSJ-UHFFFAOYSA-M
- SMILES: [Br-].[N+](C)(C)(CC=C)CC=CC1C=CC=CC=1
Computed Properties
- Exact Mass: 281.07791g/mol
- Monoisotopic Mass: 281.07791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 0Ų
2-Propen-1-aminium, N,N-dimethyl-3-phenyl-N-2-propenyl-, bromide Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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